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Compound of Interest

Compound Name: Gold-water

Cat. No.: B15133966 Get Quote

For Immediate Implementation: This document provides critical safety and logistical protocols

for the handling and disposal of "Gold-water," the common term for aqua regia, a highly

corrosive mixture of nitric acid and hydrochloric acid used to dissolve noble metals like gold.

Adherence to these guidelines is mandatory for all laboratory personnel to ensure a safe

research environment.

Aqua regia is an extremely powerful oxidizer and its handling requires stringent safety

measures.[1][2] The mixture is unstable and continuously releases toxic gases, including

chlorine and nitrosyl chloride, necessitating that all work be conducted in a certified chemical

fume hood.[3][4][5] Due to its hazardous nature, only the minimum amount of aqua regia

required for a procedure should be prepared, and it should never be stored.[2][6][7]

Essential Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment for handling

aqua regia. This equipment must be worn at all times, from the moment of preparation to the

completion of the disposal process.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles and Face

Shield

Goggles must provide a

complete seal around the

eyes. A face shield must be

worn in conjunction with

goggles to protect against

splashes.[1][5]

Hands
Heavy-Duty, Acid-Resistant

Gloves

Double gloving is

recommended, with a thicker,

reusable glove over a

disposable nitrile glove.[1][5]

Neoprene, butyl rubber, or

Viton gloves are suitable.[1][4]

Always consult the

manufacturer's compatibility

chart for resistance to both

nitric and hydrochloric acids.[1]

[3]

Body
Acid-Resistant Apron and Lab

Coat

An acid-resistant apron made

of neoprene or a similar

material must be worn over a

standard laboratory coat.[1]

For procedures with a higher

risk of splashing, a full-body

chemically resistant suit is

advised.[1]

Feet Closed-Toe Shoes

Shoes must be made of a non-

porous material that will not

absorb chemicals.

Operational Plan: A Step-by-Step Guide to Safe
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This protocol outlines the essential steps for the safe preparation and use of aqua regia.

Preparation in a Designated Area:

All work with aqua regia must be conducted within a certified chemical fume hood.[1][3][4]

[7]

Ensure the fume hood is free of all organic materials, as contact with aqua regia can lead

to an explosion.[3][4][7]

An eyewash station and safety shower must be immediately accessible.[1][2][5]

Keep a spill kit containing an acid neutralizer, such as sodium bicarbonate or calcium

carbonate, readily available.[6][8]

Mixing Procedure:

Always add concentrated nitric acid to concentrated hydrochloric acid, typically in a 1:3

molar ratio.[1][3] Never reverse the order of addition.

Use only clean, borosilicate glass (e.g., Pyrex) containers for preparation and use.[1] Do

not use plastic or metal containers.[1]

Prepare only the amount of aqua regia needed for the immediate task to minimize waste

and hazard.[1][2][4]

Experimental Use:

Keep the fume hood sash as low as possible during the experiment to act as a physical

barrier.[3][5]

Continuously monitor the reaction. Be aware that the dissolution of metals can release

additional toxic gases.[1]

Never leave an active aqua regia solution unattended.
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Disposal Plan: Neutralization and Waste
Management
Used aqua regia is still highly corrosive and must be neutralized before disposal. Never pour

untreated aqua regia down the drain.

Cooling and Dilution:

Allow the used aqua regia solution to cool completely within the fume hood.

Slowly and carefully pour the cooled aqua regia into a large volume of ice or cold water in

a separate, larger glass container. This dilution step helps to control the heat generated

during neutralization.

Neutralization:

Slowly add an acid neutralizer, such as sodium bicarbonate or a sodium hydroxide

solution, to the diluted aqua regia.[6][8][9] This process will generate gas and heat, so the

addition must be gradual to prevent foaming and splashing.[9]

Continuously stir the solution during neutralization.

Use pH paper to test the solution until it reaches a neutral pH (between 6.0 and 8.0).[6]

Waste Collection and Labeling:

Once neutralized, the solution can be collected in a designated hazardous waste

container.

If the aqua regia was used to dissolve heavy metals, the neutralized waste must be

collected in a separate, clearly labeled container indicating the presence of those metals.

[3]

Crucially, the waste container must be vented or left loosely capped to prevent the buildup

of pressure from off-gassing, which could lead to an explosion.[2][6]
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Label the waste container clearly as "Neutralized Aqua Regia Waste" and include a list of

any dissolved metals.

Visualizing the Workflow and Chemistry
To further clarify the procedures and the chemical reactions involved, the following diagrams

are provided.
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Caption: Workflow for the safe handling of aqua regia.
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Nitric Acid (HNO₃)

+

Hydrochloric Acid (3 HCl) →

Nitrosyl Chloride (NOCl)

Chlorine Gas (Cl₂)

Water (2 H₂O)

Click to download full resolution via product page

Caption: Chemical reaction for the formation of aqua regia.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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